Cas no 100981-05-3 (5-[bis(methylsulfanyl)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione)

• Product Name: 5-[bis(methylsulfanyl)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione
• CAS No: 100981-05-3
• MF: C₉H₁₂O₄S₂
• MW: 248.319180488586
• MDL: MFCD00107207
• CID: 124412
• PubChem ID: 1745128
• Update Time: 2025-04-18

5-[bis(methylsulfanyl)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 5-(Bis(methylthio)methylene)-2,2-dimethyl-1,3-dioxane-4,6-dione
• [BIS(METHYLSULFANYL)METHYLENE]-2,2-DIMETHYL-1,3-DIOXANE-4,6-DIONE
• 1,3-Dioxane-4,6-dione,5-[bis(methylthio)methylene]-2,2-dimethyl-
• 5-(Bis-methylsulfanyl-methylene)-2,2-dimethyl-[1,3]dioxane-4,6-dione
• 5-[bis(methylsulfanyl)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione
• 5-[Bis(methylthio)methylene]-2,2-dimethyl-1,3-dioxane-4,6-dione
• {bis(methylthio)methylene}-2,2-dimethyl-4,6-dioxo-1,3-dioxane
• 5-[bis(methylsulfanyl)methylene]-2,2-dimethyl[1,3]dioxane-4,6-dione
• 5-[bis(methylsulfanyl)methylene]-2,2-dimethyl-1,3-dioxane-4,6-dione
• ACMC-20e9lt
• SureCN372136
• THIOKETAL
• BIS(METHYLTHIO)METHYLENE MELDRUMS ACID
• 5-[Bis(Methylsulfanyl)Methylene]-2,2-diMethyl-[1,3]dioxan-4,6-dione
• AMY36345
• 5-[bis(methylsulanyl)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione
• AKOS005096871
• AF-615/31154051
• Meldrum's Acid Conjugate Acceptor
• 100981-05-3
• 6B-036
• EN300-9481525
• MFCD00107207
• F0729-0119
• CU-00000000271-1
• FT-0764546
• HMS1651B05
• OCIGQKNRHXFMQJ-UHFFFAOYSA-N
• 1,3-Dioxane-4,6-dione, 5-[bis(methylthio)methylene]-2,2-dimethyl-
• CHEBI:188697
• Z57147107
• CS-M2689
• AB01330351-02
• VU0494001-1
• NCGC00337029-01
• SCHEMBL372136
• DTXSID70365092
• 5-(bis(methylsulfanyl)methylene)-2,2-dimethyl-1,3-dioxane-4,6-dione
• DB-349800
• STK838965

• MDL： MFCD00107207
• Inchi： 1S/C9H12O4S2/c1-9(2)12-6(10)5(7(11)13-9)8(14-3)15-4/h1-4H3
• InChI Key： OCIGQKNRHXFMQJ-UHFFFAOYSA-N
• SMILES： S(C)/C(=C1/C(=O)OC(C)(C)OC/1=O)/SC

Computed Properties

• Exact Mass: 248.01800
• Monoisotopic Mass: 248.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103A^2
• XLogP3: 2.1

Experimental Properties

• PSA: 103.20000
• LogP: 1.76010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals